Cas no 2172576-41-7 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-hydroxybenzoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-hydroxybenzoic acid
• CAS No: 2172576-41-7
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 6079360
• PubChem ID: 165580685
• Update Time: 2025-05-21

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-hydroxybenzoic acid
• 2172576-41-7
• 4-hydroxy-3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• EN300-1532377
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-4-hydroxybenzoic acid
• 4-hydroxy-3-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2171285-50-8
• 2171276-96-1
• EN300-1531926
• EN300-1532846

• Inchi： 1S/C27H24N2O6/c30-24-10-9-15(26(32)33)13-23(24)29-25(31)16-11-17(12-16)28-27(34)35-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,13,16-17,22,30H,11-12,14H2,(H,28,34)(H,29,31)(H,32,33)
• InChI Key： ATDOTGVEBPGLJB-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NC2C=C(C(=O)O)C=CC=2O)=O)C1)=O

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 125Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-hydroxybenzoic acid

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-hydroxybenzoic Acid: A Comprehensive Overview

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-hydroxybenzoic acid, with the CAS registry number 2172576-41-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a hydroxyl-substituted benzoic acid moiety. These structural elements contribute to its versatile chemical properties and potential applications in drug development and advanced materials.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group, a well-known protecting group in peptide synthesis. The cyclobutane ring is introduced through ring-closing metathesis or other cycloaddition reactions, depending on the desired stereochemistry. The hydroxyl group on the benzoic acid moiety plays a critical role in hydrogen bonding and can be further functionalized to enhance solubility or bioavailability. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

One of the most promising applications of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-hydroxybenzoic acid lies in its potential as a building block for peptide-based drugs. The Fmoc group is widely used in solid-phase peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This makes the compound an ideal candidate for constructing complex peptide sequences with high precision. Furthermore, the cyclobutane ring introduces rigidity into the molecule, which can enhance binding affinity to target proteins, making it valuable in drug design.

In addition to its role in peptide synthesis, this compound has shown potential in materials science as a precursor for advanced polymers and coatings. The hydroxyl group on the benzoic acid moiety can participate in cross-linking reactions, leading to materials with improved mechanical properties and thermal stability. Recent studies have explored its use in creating stimuli-responsive polymers that can undergo reversible changes in response to external stimuli such as temperature or pH. These materials have applications in drug delivery systems, sensors, and adaptive coatings.

The biological activity of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-hydroxybenzoic acid has also been investigated in various contexts. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its role as a modulator of ion channels has been explored, with promising results in preclinical models of neurological disorders.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the Fmoc group significantly influences the electronic properties of the molecule, enhancing its reactivity towards nucleophilic attack. This understanding has facilitated the design of more efficient synthetic routes and improved the predictability of its behavior in biological systems.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-4-hydroxybenzoic acid (CAS No: 2172576417) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structural features make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.